![molecular formula C18H14N2OS B2612362 9-methyl-2-phenyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione CAS No. 866866-27-5](/img/structure/B2612362.png)
9-methyl-2-phenyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione
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Overview
Description
9-methyl-2-phenyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione is a useful research compound. Its molecular formula is C18H14N2OS and its molecular weight is 306.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitubercular Activity
Compounds similar to 9-methyl-2-phenyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione have been synthesized and evaluated for their in vitro antitubercular activity against Mycobacterium tuberculosis H37Rv and antimicrobial activity against a range of bacterial and fungal strains. Some derivatives exhibited pronounced antitubercular and antimicrobial activities, showcasing their potential in developing new antimicrobial agents (Kamdar, Haveliwala, Mistry, & Patel, 2011).
Synthetic Methodologies
Novel catalyst-free, one-pot, three-component synthesis methods have been developed for the efficient production of diversified chromeno[2,3-d]pyrimidine derivatives. These methods offer advantages such as mild reaction conditions, excellent yields, and eco-friendliness, important for pharmaceutical research and material science applications (Brahmachari & Nayek, 2017).
Optical and Electronic Properties
Studies on thiopyrimidine derivatives, including chromeno[2,3-d]pyrimidines, have explored their structural parameters, electronic properties, and nonlinear optical (NLO) capabilities. These investigations provide insights into the potential applications of these compounds in optoelectronics and as photophysical probes (Hussain et al., 2020).
Antifungal Activity
Thiazolo[4,5-d]pyrimidine derivatives have shown potent antifungal activity, indicating the importance of pyrimidine structures in developing antifungal agents. This research contributes to identifying key structural features required for broad-spectrum activity against fungal strains (Chhabria, Rathod, Vala, & Patel, 2011).
Synthesis and Characterization of Heterocycles
The synthesis of new biologically active compounds featuring pyrimidine and other heterocyclic moieties has been explored. These compounds, obtained through reactions involving chromenone fragments, demonstrate potential in various biomedical applications (Aniskova, Grinev, & Yegorova, 2017).
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit good mtor kinase inhibitory activity .
Mode of Action
It is suggested that similar compounds inhibit the mtor kinase, thereby affecting cell proliferation .
Biochemical Pathways
Inhibition of mtor kinase can affect several cellular processes, including cell growth, cell proliferation, protein synthesis, and autophagy .
Result of Action
Similar compounds have been found to exhibit antitumor activity .
Biochemical Analysis
Cellular Effects
Chromeno[2,3-d]pyrimidines have been reported to inhibit bacterial and cancer cell proliferation by disrupting the DNA replication process .
Molecular Mechanism
The structure–activity relationship study of chromeno[2,3-d]pyrimidines revealed that the antitumor activity of the synthesized compounds was significantly affected by the lipophilicity of the substituent at certain positions .
Properties
IUPAC Name |
9-methyl-2-phenyl-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2OS/c1-11-6-5-9-13-10-14-17(21-15(11)13)19-16(20-18(14)22)12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHWZUPDURLZFQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)CC3=C(O2)NC(=NC3=S)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.